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Compound of Interest

Compound Name: 2-Pentenenitrile

Cat. No.: B077955

Essential Safety and Handling Guide for 2-
Pentenenitrile

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Pentenenitrile, a
flammable and toxic chemical. Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk to personnel.

Hazard Summary

2-Pentenenitrile is classified as a Category 3 flammable liquid and exhibits acute toxicity
through oral, dermal, and inhalation routes.[1][2][3] It may also cause skin sensitization and
damage to organs through prolonged or repeated exposure.[1][3]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-Pentenenitrile.
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Property Value Source
Molecular Formula CsH7N [2][3]
Molecular Weight 81.12 g/mol [2][3]

25899-50-7 (cis/Z), 13284-42-
9 (trans/E)

CAS Number

[1](21[4]

3 (Flammable Liquid), 6.1
(Toxic)

Hazard Class

[4]

Packing Group 1]

[4]

UN Number UN1992

[4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Pentenenitrile to minimize exposure and

ensure personal safety.
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Protection Type Specification Citation

Tightly fitting safety goggles
with side-shields conforming to
. EN 166 (EU) or NIOSH (US). A
Eye/Face Protection ) ) [1][5]
full-face respirator can provide
simultaneous eye and

respiratory protection.

Chemical impermeable gloves.
[1] Fire/flame resistant and
impervious clothing.[5]
Skin Protection Disposable Tyvek-type sleeves  [1][2][5]
taped to gloves, or full Tyvek-
type disposable protective

clothing should be worn.[2]

A NIOSH-approved half-face or
full-face respirator with a
combination filter cartridge for
organic vapors, acid gas, and
HEPA is recommended,
Respiratory Protection especially when weighing or [11[2][5]
diluting the neat chemical.[2]
Use a full-face respirator if
exposure limits are exceeded

or irritation is experienced.[1]

[5]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial for maintaining a safe
laboratory environment.

Handling and Storage Protocol:

e Ventilation: Always handle 2-Pentenenitrile in a well-ventilated area, preferably within a
chemical fume hood.[1][6]
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« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[6] Use non-sparking tools and explosion-proof equipment.[1][6]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1][6]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2] The
storage area should be locked.[4][6] Keep away from incompatible materials such as strong
oxidizing acids, bases, peroxides, and epoxides.[2][6] An explosion-proof refrigerator is
recommended for storage.[2]

e Hygiene: Do not eat, drink, or smoke when using this product.[1][6] Wash hands and skin
thoroughly after handling.[1][6] Contaminated work clothing should not be allowed out of the
workplace.[1]

Spill and Emergency Procedures:

o Small Spills:

[¢]

Remove all sources of ignition.[2]

[e]

Wearing appropriate PPE, use absorbent paper to pick up the liquid spill.[2]

o

Seal the contaminated absorbent paper and any contaminated clothing in a vapor-tight
plastic bag for disposal.[2]

o

Wash the spill area with 60-70% ethanol followed by a soap and water solution.[2]

[¢]

Do not re-enter the area until it has been verified as clean by a safety officer.[2]
e EXxposure:

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area
with plenty of soap and water.[1] Seek immediate medical attention.[2]
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o Eye Contact: Immediately flush eyes with water for at least 15-20 minutes, removing
contact lenses if present.[2][7] Seek immediate medical attention.[1][2]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[1][2]

Disposal Plan:

o Chemical Disposal: Dispose of 2-Pentenenitrile and any contaminated materials at a
licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

[1]

» Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling
or reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of
it in a sanitary landfill.[1]

o Regulatory Compliance: All disposal must be in accordance with applicable federal, state,
and local regulations.[1]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 2-Pentenenitrile in
a laboratory setting.
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Caption: Safe handling workflow for 2-Pentenenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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